Cas no 1594730-31-0 (4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine)

• Product Name: 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine
• CAS No: 1594730-31-0
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD32068972
• CID: 5612213
• PubChem ID: 102745284
• Update Time: 2025-06-13

4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine Chemical and Physical Properties

Names and Identifiers

• EN300-3509501
• 4-But-3-ynyl-2,2,6,6-tetramethylmorpholine
• 1594730-31-0
• 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine

• MDL： MFCD32068972
• Inchi： 1S/C12H21NO/c1-6-7-8-13-9-11(2,3)14-12(4,5)10-13/h1H,7-10H2,2-5H3
• InChI Key： GBYMEMZZERVUEF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CN(CCC#C)CC1(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine

Professional Introduction to Compound with CAS No. 1594730-31-0 and Product Name: 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine

The compound with the CAS number 1594730-31-0 and the product name 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of a but-3-ynyl group and a tetramethylmorpholine core imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high specificity and efficacy. The 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine structure combines the versatility of the morpholine scaffold with the reactivity of the alkyne functional group. This combination has been leveraged in various research endeavors to develop novel therapeutic agents. The morpholine moiety is particularly noteworthy for its role in enhancing solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammatory disorders. The 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine molecule has been shown to interact with specific kinase domains through its morpholine core, offering a promising scaffold for designing targeted inhibitors.

Recent studies have highlighted the compound's ability to modulate intracellular signaling pathways. By binding to particular kinase targets, it can inhibit the progression of disease pathways without affecting other critical biological processes. This selective targeting is a cornerstone of modern drug development strategies aimed at minimizing side effects and improving patient outcomes. The alkyne group in the molecule also provides a handle for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

The synthesis of 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine involves sophisticated organic chemistry techniques that underscore its complexity and novelty. The process typically requires multi-step reactions to introduce both the morpholine ring and the butenynyl substituent. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. These techniques reflect the growing sophistication of synthetic chemistry in addressing the challenges posed by complex molecular structures.

From a computational chemistry perspective, 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have gained valuable insights into its binding affinity and mechanism of action. Such information is crucial for optimizing drug candidates before they enter clinical trials.

The compound's potential extends beyond kinase inhibition; it has also shown promise in other therapeutic areas. For instance, its structural features make it a viable candidate for developing antiviral agents. The morpholine core can interact with viral proteases and polymerases, disrupting viral replication cycles. Additionally, its ability to cross cell membranes suggests it could be effective in treating infections that require systemic delivery.

Regulatory considerations are another critical aspect of bringing such compounds into clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) and navigating the stringent requirements of regulatory agencies like the FDA and EMA are essential steps. The unique structural features of 4-(but-3-yn-1-yl)-2,2,6,6-tetramethylmorpholine necessitate rigorous safety testing to assess its toxicity profile and pharmacokinetic behavior.

In conclusion,4-(but-3-ynyl)-2,2,6,6-tetramethylmorpholine represents a cutting-edge compound with significant potential in pharmaceutical research. Its unique structural attributes have positioned it as a promising candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,1594730-31-0 will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.